Cas no 1805116-76-0 (2-(Difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1805116-76-0
• MF: C₈H₃F₅INO₂
• MW: 367.011411905289
• CID: 4838176
• Update Time: 2025-07-14

2-(Difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H3F5INO2/c9-7(10)6-3(2-16)4(14)1-5(15-6)17-8(11,12)13/h1-2,7H
• InChI Key： LYWZUKKKLDOJOR-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1C=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

Introduction to 2-(Difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1805116-76-0) and Its Applications in Modern Chemical Biology

2-(Difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde, identified by the CAS number 1805116-76-0, is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The unique combination of substituents—specifically the difluoromethyl, iodo, and trifluoromethoxy groups—along with the aldehyde functionality at the 3-position, endows this molecule with distinct chemical properties that make it invaluable in synthetic chemistry and drug discovery.

The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In contrast, the iodo substituent at the 4-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are essential for constructing complex molecular architectures. The presence of the trifluoromethoxy group further enhances the lipophilicity and electronic properties of the molecule, making it an attractive scaffold for designing bioactive compounds.

The aldehyde functionality at the 3-position of the pyridine ring provides a reactive site for condensation reactions, enabling the synthesis of various derivatives such as Schiff bases, heterocycles, and other pharmacologically relevant structures. This reactivity has been exploited in numerous research endeavors to develop novel therapeutic agents targeting a wide range of diseases.

In recent years, there has been a surge in interest regarding fluorinated compounds in medicinal chemistry due to their ability to modulate biological processes with high precision. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties such as solubility, permeability, and metabolic resistance. For instance, fluorinated pyridines have been extensively studied for their roles in antiviral, anticancer, and anti-inflammatory drug development. The compound 2-(Difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde exemplifies this trend, offering a versatile platform for exploring new therapeutic interventions.

One of the most compelling applications of this compound lies in its utility as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in cancer and inflammatory diseases. By leveraging the reactive aldehyde group and the iodine atom for further derivatization, researchers have been able to design potent inhibitors targeting specific kinases. For example, recent studies have demonstrated that analogs of this compound exhibit inhibitory activity against tyrosine kinases, which are implicated in tumor growth and progression. The difluoromethyl group has been shown to improve binding affinity by enhancing hydrophobic interactions with the kinase active site.

Another area where this compound has shown promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial compounds with unique mechanisms of action. The structural features of 2-(Difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde make it an ideal candidate for generating derivatives that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have indicated that certain modifications of this scaffold exhibit significant antibacterial activity against Gram-positive and Gram-negative strains.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The introduction of the aldehyde group at the 3-position can be achieved through oxidation or formylation reactions starting from readily available precursors. Subsequent functionalization at the 4- and 6-positions via halogenation and etherification reactions allows for fine-tuning of electronic and steric properties. These synthetic strategies have been optimized to ensure high yields and purity, making it accessible for large-scale applications in drug discovery programs.

The impact of fluorinated pyridines on modern drug design cannot be overstated. Their ability to enhance drug-like properties while maintaining biological activity has led to several FDA-approved drugs containing fluorinated pyridine moieties. As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(Difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde will continue to play a pivotal role in shaping future treatments.

In conclusion, 2-(Difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1805116-76-0) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features enable its use as a versatile intermediate for synthesizing bioactive molecules targeting various diseases. As advancements in synthetic chemistry and drug discovery progress, this compound will undoubtedly remain a valuable tool for researchers striving to develop innovative therapeutic solutions.